ALS–8112

• CAS No.: 1445379-92-9
• Product Name: ALS–8112
• Molecular Formula: C10H13ClFN3O4
• Molecular Weight: 293.6794
• IUPAC Name: 4-amino-1-[(2R,3R,4R,5R)-5-(chloromethyl)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• Standard InChI: InChI=1S/C10H13ClFN3O4/c11-3-10(4-16)7(17)6(12)8(19-10)15-2-1-5(13)14-9(15)18/h1-2,6-8,16-17H,3-4H2,(H2,13,14,18)/t6-,7+,8-,10-/m1/s1
• Standard InChIKey: AWSRKKBIPSQHOJ-IBCQBUCCSA-N
• SMILES: C1=CN(C(=O)N=C1N)C2C(C(C(O2)(CO)CCl)O)F
• Appearance: Solid powder
• Description: ALS–8112 is a RSV replication inhibior. ALS–8112 is the parent molecule of ALS-8176, a first-in-class nucleoside analog prodrug effective in the clinic against respiratory syncytial virus (RSV) infection. The antiviral activity of ALS-8112 is mediated by its 5'-triphosphate metabolite (ALS-8112-TP, or 2'F-4'ClCH2-cytidine triphosphate) inhibiting the RNA polymerase activity of the RSV L-P protein complex through RNA chain termination.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ALS–8112; ALS8112; ALS 8112.
• Reference: 1: Deval J, Fung A, Stevens SK, Jordan PC, Gromova T, Taylor JS, Hong J, Meng J,; 2: Deval J, Hong J, Wang G, Taylor J, Smith LK, Fung A, Stevens SK, Liu H, Jin Z,
• PubChem Compound: 71621663
• Last Modified: Dec 05 2021